sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate
Overview
Description
Compound “sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate” is a chemical entity with significant applications in various fields
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of compound “sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate” involves specific synthetic routes and reaction conditions. One method includes the use of common maize starch as a raw ingredient, which is rich in resources and inexpensive to produce .
Industrial Production Methods: The industrial production of compound “this compound” involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process is designed to be cost-effective and scalable for commercial applications.
Chemical Reactions Analysis
Types of Reactions: Compound “sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.
Common Reagents and Conditions: The common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions are carefully controlled to achieve the desired products with high efficiency.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. These products are often characterized by their enhanced chemical and physical properties, making them suitable for various applications.
Scientific Research Applications
Compound “sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate” has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. It is utilized in the development of new materials, pharmaceuticals, and industrial processes. The compound’s unique properties make it a valuable tool for researchers and scientists.
Mechanism of Action
The mechanism of action of compound “sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This interaction leads to various biological and chemical effects, which are harnessed for different applications.
Comparison with Similar Compounds
- Compound A
- Compound B
- Compound C
These similar compounds share certain properties with “sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate” but also have distinct characteristics that make them suitable for different applications.
Properties
IUPAC Name |
sodium;(2S)-2-(6-methoxynaphthalen-2-yl)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O3.Na/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10;/h3-9H,1-2H3,(H,15,16);/q;+1/p-1/t9-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDBRNDSHEYLDJV-FVGYRXGTSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NaO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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